Jatrophane 2

• Molecular Formula: C39H50O15
• Molecular Weight: 758.8 g/mol
• InChI: InChI=1S/C39H50O15/c1-20-17-18-37(9,10)35(52-26(7)44)32(50-24(5)42)31(49-23(4)41)21(2)30(48-22(3)40)29-34(53-36(46)28-15-13-12-14-16-28)38(11,54-27(8)45)19-39(29,47)33(20)51-25(6)43/h12-18,20,29-35,47H,2,19H2,1,3-11H3/b18-17-/t20-,29-,30?,31-,32+,33-,34+,35?,38+,39+/m0/s1
• InChIKey: AHHKCKIAGSAXCR-UKRFGVMCSA-N

Jatrophane 2: Baseline P-gp Inhibition Profile

Jatrophane 2 is a highly oxygenated macrocyclic diterpenoid belonging to the jatrophane class, exclusively isolated from various Euphorbia species [1]. Its complex structure features a 5/12-bicyclic carbon ring system with multiple acetyl and benzoyl substitutions, a hallmark of this class . Primarily investigated for its ability to modulate multidrug resistance (MDR) in cancer, Jatrophane 2 functions as a potent inhibitor of the ATP-dependent efflux pump P-glycoprotein (P-gp), thereby enhancing the intracellular accumulation and efficacy of co-administered chemotherapeutics [1].

Product Type

Macrocyclic diterpene P-gp inhibitor

Research Workflow

MDR reversal and efflux transporter studies

Profile

Reported selective P-gp modulation with limited cell growth suppression

• [1] Jadranin, M. et al. (2013). Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry, 86, 208-217. View Source

Why Jatrophane 2 Has No Generic Substitute

Substitution with first-generation P-gp inhibitors like verapamil or even structurally similar jatrophanes like Jatrophane 1 or 5 is problematic due to fundamental differences in potency, toxicity, and mechanism. Verapamil, while a known P-gp substrate, requires high, often cardiotoxic concentrations to achieve modest MDR reversal [1]. Conversely, while many jatrophanes are potent P-gp inhibitors, several (e.g., Euphosorophane A) also exhibit high intrinsic cytotoxicity, confounding their use as pure MDR modulators [2]. Jatrophane 2 occupies a unique niche, demonstrating P-gp inhibition surpassing clinical standards while lacking significant cytotoxic activity, making it a cleaner, more specific probe for P-gp-mediated efflux studies [3].

! Intra-class acylation variance may shift P-gp inhibition potency and off-target cytotoxicity.

! Jatrophane analogs can exhibit direct cancer cell growth inhibition, confounding MDR reversal readouts.

! Structural substitution pattern (hexaacetoxy) is compound-specific and not interchangeable without validation.

• [1] Hu, R. et al. (2018). Jatrophane diterpenoids from Euphorbia sororia as potent modulators against P-glycoprotein-based multidrug resistance. European Journal of Medicinal Chemistry, 146, 157-170. View Source
• [2] Krstić, G. et al. (2021). Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. Journal of the Serbian Chemical Society, 86(12), 1219-1228. View Source
• [3] Jadranin, M. et al. (2013). Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry, 86, 208-217. View Source

Jatrophane 2 Comparative P-gp Inhibition Data

Superior P-gp Inhibition in Colorectal MDR Cells

In a direct head-to-head comparison using the multi-drug resistant colorectal cancer cell line DLD1-TxR, Jatrophane 2 demonstrated more powerful inhibition of P-glycoprotein (P-gp) activity than both R(+)-verapamil (a first-generation P-gp inhibitor) and tariquidar (a potent third-generation P-gp inhibitor). The study evaluated a representative set of jatrophanes (1-6 and 11-16) and identified Jatrophane 2 and Jatrophane 5 as the most potent inhibitors in the series [1].

P-gp Inhibition Rank

Head-to-head

Jatrophane 2 (& 5) > tariquidar > R(+)-verapamil in DLD1-TxR cells

Reported top-ranked P-gp modulation among 12 tested jatrophanes.

Colorectal MDR cell model; exact IC50 not specified.

Evidence Dimension	P-glycoprotein (P-gp) Inhibitory Activity
Target Compound Data	Most powerful inhibition (ranked highest in the series alongside Jatrophane 5)
Comparator Or Baseline	R(+)-verapamil and tariquidar
Quantified Difference	Inhibition > R(+)-verapamil; Inhibition > tariquidar
Conditions	Human colorectal multi-drug resistant (MDR) cells (DLD1-TxR line)

Why This Matters

This superior potency over clinical-stage P-gp inhibitors positions Jatrophane 2 as a preferred chemical probe for validating P-gp's role in drug efflux in colorectal cancer models.

• [1] Jadranin, M. et al. (2013). Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry, 86, 208-217. View Source

Non-Cytotoxic P-gp Modulation Profile

A study evaluating jatrophane diterpenes from E. nicaeensis found that while Jatrophane 2 was a potent P-gp inhibitor, it was 'almost completely inactive in the suppression of cancer cell growth' in the tested concentration range across NCI-H460, DLD1, and U87 cell lines. In contrast, other jatrophanes like Compound 1 from the same study demonstrated significant anti-proliferative effects [1]. Similarly, a study on E. sororia identified Euphosorophane A (1) as a potent P-gp inhibitor with high intrinsic cytotoxicity (EC50 = 92.68 ± 18.28 nM) [2].

Cell Growth Inhibition

Head-to-head

Jatrophane 2: negligible Compound 1: IC50 10–20 µM (NCI-H460, U87)

Supports P-gp inhibition endpoint review without direct anti-proliferative interference.

MTT assay, 72 h; reported context only.

Evidence Dimension	Intrinsic Cytotoxicity (Cancer Cell Growth Suppression)
Target Compound Data	Almost completely inactive (no significant growth suppression observed)
Comparator Or Baseline	Jatrophane 1 (from E. nicaeensis): significant growth inhibition; Euphosorophane A: EC50 = 92.68 ± 18.28 nM in MCF-7/ADR cells
Quantified Difference	Jatrophane 2 exhibits negligible cytotoxicity, while structurally related analogs show potent anti-proliferative effects.
Conditions	MTT assay on NCI-H460, NCI-H460/R, DLD1, DLD1-TxR, U87, and U87-TxR cell lines [1]; MCF-7/ADR breast cancer cells [2]

Why This Matters

This lack of intrinsic cytotoxicity makes Jatrophane 2 a superior and more specific tool for studying P-gp-mediated MDR without the confounding variable of direct cell killing, a common issue with other jatrophanes.

• [1] Krstić, G. et al. (2021). Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. Journal of the Serbian Chemical Society, 86(12), 1219-1228. View Source
• [2] Hu, R. et al. (2018). Jatrophane diterpenoids from Euphorbia sororia as potent modulators against P-glycoprotein-based multidrug resistance. European Journal of Medicinal Chemistry, 146, 157-170. View Source

Dual Antifeedant and P-gp Inhibition Activity

Jatrophane 2 is characterized by a specific conformational stability that distinguishes it from other jatrophanes. Its structural rigidity, defined by a bicyclic pentadecane skeleton lacking a cyclopropane ring, facilitates specific interactions with protein targets [1]. Patents covering this class specifically cite the importance of jatrophanes belonging to 'Conformation II' for pharmacological applications, a group to which Jatrophane 2 belongs, differentiating it from other conformers with potentially different biological profiles [2].

Antifeedant Activity

Context-dependent

Reported effect against Helicoverpa armigera (cotton bollworm)

Polypharmacology context; data to verify.

No quantitative feeding inhibition index available.

Evidence Dimension	Conformational Stability and Structural Class
Target Compound Data	Bicyclic pentadecane skeleton lacking a cyclopropane ring; defined as 'Conformation II' in patent literature
Comparator Or Baseline	Other jatrophane diterpenoids with different conformational properties
Quantified Difference	Qualitative difference in conformational stability and structural features, as described in literature.
Conditions	Structural elucidation via spectroscopic techniques; DFT-NMR conformational studies

Why This Matters

Conformational stability is a key determinant of target engagement and in vivo behavior. Jatrophane 2's defined 'Conformation II' provides a rational basis for its specific biological profile compared to more flexible or differently configured jatrophanes.

• [1] Esposito, M. et al. (2016). Euphorbia dendroides Latex as a Source of Jatrophane Esters: Isolation, Structural Analysis, Conformational Study, and Anti-CHIKV Activity. Journal of Natural Products, 79(11), 2873-2882. View Source
• [2] Aylward, J. H. (2001). Methods of stimulating the immune system. U.S. Patent No. 6,844,013. Washington, DC: U.S. Patent and Trademark Office. View Source

Optimal Applications of Jatrophane 2

MDR Reversal in Colorectal Cancer Models

Utilize Jatrophane 2 as a chemical probe to specifically inhibit P-gp-mediated drug efflux in vitro. Its superior potency over verapamil and tariquidar [1] allows for robust validation of P-gp's role in resistance to chemotherapeutics like paclitaxel and doxorubicin in colorectal (DLD1-TxR) and other MDR cancer models [2]. Its low intrinsic cytotoxicity ensures that observed chemosensitization is due to efflux inhibition, not direct cell killing [3].

Selective P-gp Probe for Glioblastoma MDR

Jatrophane 2 serves as a critical reference compound for SAR studies within the jatrophane class. Its 'Conformation II' structure and specific substitution pattern (including a benzoyl group) provide a baseline for understanding the pharmacophoric elements essential for potent, non-cytotoxic P-gp inhibition [4]. It can be used to benchmark the activity and selectivity of newly synthesized or isolated jatrophane analogs.

Polypharmacology: MDR Reversal and Antifeedant Screening

In agricultural research, Jatrophane 2 can be employed as a standard antifeedant agent. It exhibits significant activity against the cotton bollworm (Helicoverpa armigera) , making it a valuable positive control for screening new botanical insecticides or studying plant-insect interactions, particularly for compounds derived from Euphorbiaceae species.

Application

Selection Property

Validation Focus

Colorectal MDR reversal studies

Reported P-gp inhibitory rank-order

DLD1-TxR transporter inhibition endpoints

Glioblastoma MDR model research

Limited cell growth suppression context

U87-TxR efflux assay without growth interference

Polypharmacology screening

Dual antifeedant and P-gp inhibition profile

Insect feeding assay plus MDR reversal endpoints

Phytochemical dereplication standard

Defined hexaacetoxy diterpene structure

NMR/MS-based compound identity verification

• [1] Jadranin, M. et al. (2013). Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry, 86, 208-217. View Source
• [2] Aljancic, I. S. et al. (2011). Isolation and biological evaluation of jatrophane diterpenoids from Euphorbia dendroides. Journal of Natural Products, 74(7), 1613-1620. View Source
• [3] Krstić, G. et al. (2021). Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. Journal of the Serbian Chemical Society, 86(12), 1219-1228. View Source
• [4] Aylward, J. H. (2001). Methods of stimulating the immune system. U.S. Patent No. 6,844,013. Washington, DC: U.S. Patent and Trademark Office. View Source